2,3-Bis[(N-3-chlorophenyl)imino]butane-nickel(II)-dibromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Bis[(N-3-chlorophenyl)imino]butane-nickel(II)-dibromide (abbreviated as NiBr2(C6H4N3Cl)) is a coordination compound which is used in a variety of scientific research applications. It is a coordination complex of the transition metal nickel, a halide anion, and an organic ligand. NiBr2(C6H4N3Cl) is a useful compound for a variety of scientific research applications due to its unique properties.
Scientific Research Applications
NiBr2(C6H4N3Cl) is used in a variety of scientific research applications due to its unique properties. It has been used as an immobilizing agent for enzymes, as a catalyst for organic reactions, and as a ligand for the synthesis of coordination complexes. It has also been used in the preparation of polymer films and in the development of new materials for use in fuel cells.
Mechanism of Action
NiBr2(C6H4N3Cl) acts as a coordination complex, which is a type of chemical compound in which a metal atom is bound to one or more molecules or ions. In the case of NiBr2(C6H4N3Cl), the metal atom is nickel, and it is bound to the organic ligand and the halide anion. This coordination complex is able to catalyze a variety of organic reactions, and it also has the ability to bind to enzymes, which can be used to immobilize them for use in biotechnology.
Biochemical and Physiological Effects
NiBr2(C6H4N3Cl) has not been studied extensively in terms of its biochemical and physiological effects. However, it is known that it can act as a catalyst for a variety of organic reactions, and it has been used in the development of new materials for use in fuel cells. It is also known that it can bind to enzymes, which can be used to immobilize them for use in biotechnology.
Advantages and Limitations for Lab Experiments
NiBr2(C6H4N3Cl) is a useful compound for a variety of laboratory experiments due to its unique properties. It is relatively easy to synthesize and is relatively stable in aqueous solution. It is also relatively inexpensive, which makes it a cost-effective choice for research applications. However, it is important to note that NiBr2(C6H4N3Cl) is an inorganic compound and is therefore not suitable for use in biological applications.
Future Directions
The potential future directions for NiBr2(C6H4N3Cl) are numerous. It could be further studied for its potential applications in biotechnology and fuel cells. It could also be studied for its potential use as a catalyst for a variety of organic reactions. Additionally, it could be studied for its potential use as an immobilizing agent for enzymes, and for its potential use in the development of new materials. Finally, it could be studied for its potential use in the synthesis of coordination complexes.
Synthesis Methods
NiBr2(C6H4N3Cl) is synthesized through a simple procedure involving the reaction of nickel(II) chloride hexahydrate with 3-chloroaniline and potassium bromide in an aqueous solution. The reaction is allowed to proceed for several hours, and the resulting solution is evaporated to yield a yellow crystalline solid.
properties
IUPAC Name |
2-N,3-N-bis(3-chlorophenyl)butane-2,3-diimine;dibromonickel |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N2.2BrH.Ni/c1-11(19-15-7-3-5-13(17)9-15)12(2)20-16-8-4-6-14(18)10-16;;;/h3-10H,1-2H3;2*1H;/q;;;+2/p-2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXPNBCKKOSAKNC-UHFFFAOYSA-L |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NC1=CC(=CC=C1)Cl)C(=NC2=CC(=CC=C2)Cl)C.[Ni](Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Br2Cl2N2Ni |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801333967 |
Source
|
Record name | 2,3-Bis[(N-3-chlorophenyl)imino]butane-nickel(II)-dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801333967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
523.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
561327-02-4 |
Source
|
Record name | 2,3-Bis[(N-3-chlorophenyl)imino]butane-nickel(II)-dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801333967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.